Cas no 1374683-99-4 (4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide)

• Product Name: 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide
• CAS No: 1374683-99-4
• MF: C₁₅H₁₆ClNO₂S
• MW: 309.81104183197
• CID: 5347161
• Update Time: 2025-05-20

4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide
• 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C15H16ClNO2S/c1-11-3-5-13(6-4-11)10-17-20(18,19)14-7-8-15(16)12(2)9-14/h3-9,17H,10H2,1-2H3
• InChI Key： WJADXJLCQFNNPQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C)C=C2)(=O)=O)=CC=C(Cl)C(C)=C1

Experimental Properties

• Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.3±55.0 °C(Predicted)
• pka: 10.93±0.50(Predicted)

Additional information on 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide

4-Chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide (CAS No. 1374683-99-4): An Overview

4-Chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide (CAS No. 1374683-99-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 4-position, a methyl group at the 3-position, and an N-substituted sulfonamide group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

Recent studies have highlighted the potential of 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide in the treatment of several diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate specific enzymes and receptors involved in inflammatory pathways.

In addition to its anti-inflammatory effects, 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that it may have therapeutic potential in the treatment of certain types of cancer.

The synthesis of 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide involves several well-established chemical reactions, including sulfonation, substitution, and coupling reactions. The high yield and purity achieved through these methods make it an attractive candidate for large-scale production in pharmaceutical settings.

To further explore the biological activities of 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide, researchers have conducted extensive in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and pharmacokinetic properties. For example, animal models have shown that this compound has good bioavailability and a favorable safety profile, making it suitable for further clinical development.

In the context of drug discovery, 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide serves as a lead compound for the development of more potent and selective derivatives. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy while minimizing potential side effects. This approach involves systematic modifications to the molecular scaffold to identify key structural features responsible for its biological activities.

The potential applications of 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide extend beyond traditional pharmaceuticals. It has also been explored as a functional material in other areas, such as materials science and chemical engineering. For instance, its unique electronic properties make it a candidate for use in organic electronics and sensors.

In conclusion, 4-chloro-3-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide (CAS No. 1374683-99-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it a valuable asset in the development of new therapeutic agents and functional materials. Continued research into this compound is expected to yield further insights into its properties and applications, contributing to advancements in medicinal chemistry and related fields.